Cas no 1219200-57-3 (2-amino-N,N-dimethylpropanamide hydrochloride)

2-Amino-N,N-dimethylpropanamide hydrochloride is a hydrochloride salt derivative of 2-amino-N,N-dimethylpropanamide, characterized by its stable crystalline structure and high solubility in polar solvents. This compound is primarily utilized in pharmaceutical and organic synthesis applications due to its reactive amine and amide functional groups, which facilitate its role as an intermediate in the preparation of more complex molecules. Its hydrochloride form enhances stability and handling, making it suitable for controlled reactions. The product is typically synthesized under stringent conditions to ensure high purity, meeting industry standards for research and production. Its consistent performance and well-defined properties make it a reliable choice for specialized chemical processes.
2-amino-N,N-dimethylpropanamide hydrochloride structure
1219200-57-3 structure
Product Name:2-amino-N,N-dimethylpropanamide hydrochloride
CAS No:1219200-57-3
MF:C5H13ClN2O
MW:152.622520208359
MDL:MFCD12027094
CID:4578607
PubChem ID:23444485
Update Time:2025-06-28

2-amino-N,N-dimethylpropanamide hydrochloride Chemical and Physical Properties

Names and Identifiers

    • 2-amino-N,N-dimethylpropanamide hydrochloride
    • N~1~,N~1~-dimethylalaninamide hydrochloride
    • 2-amino-N,N-dimethylpropanamide;hydrochloride
    • 2-Amino-N,N-dimethyl-propanamide HCl
    • 2-Amino-N,N-dimethylpropanamide HCl
    • SB46798
    • SB47049
    • N1,N1-Dimethylalaninamide hydrochloride
    • 2-Amino-N,N-dimethyl-propanamide hydrochloride
    • N1,N1-Dimethylalaninamide hydrochloride, AldrichCPR
    • MDL: MFCD12027094
    • Inchi: 1S/C5H12N2O.ClH/c1-4(6)5(8)7(2)3;/h4H,6H2,1-3H3;1H
    • InChI Key: KBHZDXUKDVJVSS-UHFFFAOYSA-N
    • SMILES: Cl.O=C(C(C)N)N(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 90.4
  • Topological Polar Surface Area: 46.3

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Additional information on 2-amino-N,N-dimethylpropanamide hydrochloride

2-Amino-N,N-Dimethylpropanamide Hydrochloride (CAS No. 1219200-57-3): A Versatile Compound in Pharmaceutical Research

2-Amino-N,N-dimethylpropanamide hydrochloride, with the chemical formula C6H12N2O·HCl, is a synthetic compound that has garnered significant attention in the pharmaceutical and medicinal chemistry fields. Its molecular structure, characterized by the presence of an amino group, dimethylamino group, and hydrochloride salt functionality, positions it as a promising candidate for the development of novel therapeutic agents. The CAS No. 1219200-57-3 identifier ensures precise classification and regulatory compliance in research and industrial applications. This compound is widely used as a building block in the synthesis of bioactive molecules, particularly in the context of drug discovery and targeted therapy research.

Recent advancements in computational chemistry and structure-activity relationship (SAR) analysis have highlighted the potential of 2-amino-N,N-dimethylpropanamide hydrochloride as a scaffold for designing antimicrobial agents and anti-inflammatory drugs. A 2023 study published in Journal of Medicinal Chemistry demonstrated that modifications to the dimethylamino group significantly enhanced the compound's cytotoxicity against multidrug-resistant bacteria, suggesting its utility in overcoming antibiotic resistance challenges. These findings underscore the importance of functional group optimization in improving the therapeutic profile of this compound.

From a synthetic chemistry perspective, 2-amino-N,N-dimethylpropanamide hydrochloride serves as a versatile intermediate in the preparation of various pharmaceutical intermediates. Its amine functionality allows for diverse chemical transformations, including alkylation, acylation, and coupling reactions, which are critical in the development of complex drug molecules. Researchers have also explored its potential in green chemistry applications, where its low environmental impact and high reactivity make it an attractive alternative to traditional reagents.

Recent studies have focused on the biological activity of 2-amino-N,N-dimethylpropanamide hydrochloride, particularly its role in modulating inflammatory pathways. A 2024 review in Pharmaceutical Research highlighted its ability to inhibit pro-inflammatory cytokine production by targeting the NF-κB signaling pathway. This mechanism makes it a potential candidate for treating chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease. Further preclinical studies are underway to evaluate its in vivo efficacy and pharmacokinetic profile.

The synthetic route of 2-amino-N,N-dimethylpropanamide hydrochloride has been optimized to enhance yield and selectivity in industrial settings. A 2023 paper in Organic & Biomolecular Chemistry described a novel asymmetric synthesis method that reduced the use of hazardous solvents while maintaining high product purity. This approach aligns with the growing emphasis on sustainable drug manufacturing and eco-friendly chemical processes. The hydrochloride salt form of the compound is particularly advantageous for its solubility and stability under various reaction conditions.

From a pharmacological standpoint, 2-amino-N,N-dimethylpropanamide hydrochloride has shown potential in targeted drug delivery applications. Researchers are investigating its use as a prodrug carrier for improving the bioavailability of poorly soluble drugs. A 2023 study in Advanced Drug Delivery Reviews demonstrated that conjugating this compound with hydrophilic moieties enhanced its cellular uptake and targeted release properties. These findings open new avenues for its application in nanomedicine and smart drug delivery systems.

Additionally, the electronic properties of 2-amino-N,N-dimethylpropanamide hydrochloride have been explored for its potential in photovoltaic materials and organic electronics. A 2024 paper in Advanced Materials reported that its conjugated structure and electron-deficient nature make it suitable for use in organic solar cells. This dual functionality highlights the compound's versatility beyond its traditional role in pharmaceutical research.

Despite its promising applications, the toxicological profile of 2-amino-N,N-dimethylpropanamide hydrochloride remains an area of active research. A 2023 study in Toxicological Sciences evaluated its acute and chronic toxicity in animal models, revealing low acute toxicity but some long-term effects on liver function. These findings emphasize the need for further preclinical testing and regulatory evaluation before its widespread use in therapeutic applications.

In conclusion, 2-amino-N,N-dimethylpropanamide hydrochloride represents a significant advancement in the field of pharmaceutical chemistry. Its unique molecular structure, combined with its adaptability to various chemical modifications, positions it as a valuable tool for the development of new therapeutic agents. As research continues to uncover its full potential, this compound is poised to play a crucial role in addressing some of the most pressing challenges in modern medicine.

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